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Compound of Interest

Compound Name: Cyclopentylmalonic acid

Cat. No.: B1346267

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Cyclopentylmalonic acid, a disubstituted malonic acid derivative, has emerged as a valuable
and versatile building block in organic synthesis. Its unique structural motif, featuring a
cyclopentyl ring appended to a reactive malonic acid core, provides a synthetically tractable
handle for the introduction of the cyclopentyl moiety into a wide range of molecular scaffolds.
This guide explores the synthesis, properties, and key applications of cyclopentylmalonic
acid, with a focus on its utility in the development of bioactive compounds and
pharmaceuticals.

Physicochemical Properties and Spectral Data

Cyclopentylmalonic acid is typically a white to off-white crystalline solid. The presence of two
carboxylic acid groups renders it soluble in polar solvents like water and alcohols, while the
cyclopentyl group imparts a degree of hydrophobicity.[1] This amphiphilic character can
influence its reactivity and the properties of its derivatives.

Table 1: Physicochemical Properties of Cyclopentylmalonic Acid
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Property Value Reference
CAS Number 5660-81-1 [1]
Molecular Formula CsH1204 [1]
Molecular Weight 172.18 g/mol [1]

White to off-white crystalline
Appearance , [1]

solid
Melting Point 162 °C [2]

Table 2: Mass Spectrometry Data for Cyclopentylmalonic Acid

m/z Relative Intensity
41.0 41.9

44.0 26.8

60.0 24.3

66.0 8.8

67.0 38.9

172.0 (Molecular lon)

(Source: ChemicalBook, MS-NW-1609)[3]

Synthesis of Cyclopentylmalonic Acid

The most common and efficient synthesis of cyclopentylmalonic acid follows the classical
malonic ester synthesis route. This two-step process involves the alkylation of diethyl malonate
with a cyclopentyl halide, followed by hydrolysis of the resulting diester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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